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Compound of Interest

Compound Name: Trifludimoxazin

Cat. No.: B1651332

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information

Trifludimoxazin, with the CAS registry number 1258836-72-4, is a novel herbicide developed
by BASF.[1][2] It is the first of the triazinone class of protoporphyrinogen oxidase (PPO)
inhibiting herbicides.[1][2] Its chemical name is 1,5-dimethyl-6-sulfanylidene-3-(2,2,7-trifluoro-3-
0X0-4-prop-2-ynyl-1,4-benzoxazin-6-yl)-1,3,5-triazinane-2,4-dione.[1][2] Trifludimoxazin is
particularly noted for its efficacy against a wide range of broadleaf weeds, including those that
have developed resistance to other PPO inhibitors.[3]

Chemical Structure and Properties

Trifludimoxazin possesses a unique heterocyclic structure with fluorine substitutions that
enhance its binding affinity to the PPO enzyme.[1][2] It is characterized as an odourless, off-
white to beige crystalline powder.

Table 1: Physicochemical Properties of Trifludimoxazin
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Property Value Reference
Molecular Formula Ci16H11F3N404S [4]
Molecular Weight 412.3 g/mol [4]

Water Solubility

1.78 mg/L (at 20.1°C and pH
7.88)

[2]

Soil Adsorption Coefficient
(Koc)

315-692 mL/g

[2]

pKa

7.59 (at 20°C)

Physical Form

Crystalline powder (solid) at

room temperature

Solubility in Organic Solvents

n-heptane: 0.027 g/LMethanol:

10.8 g/LToluene: 36
g/LAcetone: 423.8
g/LDichloromethane: 238.4
g/LEthyl acetate: 155.2 g/L

Mechanism of Action

Trifludimoxazin functions as a potent inhibitor of the enzyme protoporphyrinogen oxidase

(PPO; EC 1.3.3.4), which is a critical enzyme in the biosynthetic pathways of both chlorophyll in

plants and heme in animals.[2] PPO catalyzes the oxidation of protoporphyrinogen IX to

protoporphyrin IX.

The inhibition of PPO leads to an accumulation of protoporphyrinogen IX. This excess

protoporphyrinogen IX is exported from the chloroplasts and mitochondria into the cytoplasm,

where it is oxidized to protoporphyrin IX by non-specific oxidases.[1] In the presence of light,

protoporphyrin IX generates reactive oxygen species (ROS), such as singlet oxygen.[1] These

ROS cause rapid lipid peroxidation and the disruption of cell membranes, ultimately leading to
cell death and the herbicidal effect.[1]
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Mechanism of action of Trifludimoxazin.

Synthesis

The synthesis of Trifludimoxazin is a multi-step process.[5] A general synthetic route is
outlined below.
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Cyclization with
Alkylation with Reduction of Propargylation & N-methoxycarbonyl-N,N-
naton | RS o group Amine protection Protected Amine dimethyliiourea
(118) 1o) Derivative (120) Intermediate (122)
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Step 1: Alkylation

3-Fluorophenol +
Bromodifluorodimethylacetamid

\ 4

( Reaction in the presence of a base (e.g., K2COs) )

\ 4

(L\ryloxyacetamide Intermediate (1189

Step 2: Nitration

Aryloxyacetamide (118)

A4

( Reaction with a nitrating agent (e.g., HNO3/H2S04) j

A4

El'etrasubstituted Phenyl Derivative (1199

Step 3: Reduction

El'etrasubstituted Phenyl Derivative (1199

\ 4
( Catalytic hydrogenation (e.g., Hz/Pd-C) )

\ 4
(Benzoxazinone Derivative (120))

Step 4: Propargylation and Protection

(Benzoxazinone Derivative (120))

Y
( Reaction with a propargylating agent followed by )
P!

rotection of the amino group (e.g., as a phenyl carbamate)

A4

Grotecled Amine Intermediate (1229

Step 5: Cyclization

Protected Amine Intermediate (122) +
N-methoxycarbonyl-N,N-dimethylthiourea

\ 4

(Reaction under basic conditions)

\ 4

Trifludimoxazin
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Sample Extraction

5g Soil Sample

Shake twice with
Methanol:Water with 0.1% Formic Acid (70:30, v/v)

Soil Extract

Sample Cleanup (for Parent Compound)

Gliquot of Soil Extrac)

Concentrate to aqueous layer
Partition with Cyclohexane:Ethyl Acetate (90:10, v/v)

Cleaned Extract

LC-MS/MS Analysis

Cleaned Extract

Inject into LC-MS/MS system

l

Quantification of Trifludimoxazin

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b1651332?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1651332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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